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Compound of Interest

Compound Name: (S)-Selisistat

Cat. No.: B1671828 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of (S)-Selisistat, a potent and selective SIRT1 inhibitor. Adherence to these guidelines

is critical for minimizing risks and complying with regulatory standards.

(S)-Selisistat, also known as (S)-EX-527, should be managed as a hazardous chemical waste.

[1][2][3][4] Safety Data Sheets (SDS) indicate that Selisistat is harmful if swallowed and can

cause skin and serious eye irritation.[5] It may also cause respiratory irritation.[5] Therefore, all

personnel must handle this compound and its waste with care, utilizing appropriate personal

protective equipment (PPE).

Key Safety and Handling Data
A summary of essential safety and handling information for (S)-Selisistat is provided in the

table below. This data is compiled from various supplier Safety Data Sheets and should be

consulted before initiating any handling or disposal procedures.
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Property Value

Chemical Name (S)-Selisistat, (S)-EX-527

CAS Number 848193-68-0[6]

Molecular Formula C₁₃H₁₃ClN₂O[7]

Molecular Weight 248.71 g/mol [7]

Appearance Solid[8]

Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation.[5]

Storage
Store in a well-ventilated place. Keep container

tightly closed.[5]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, protective

gloves (e.g., nitrile), impervious clothing,

suitable respirator.[5][8]

Experimental Workflow for Disposal
The following diagram outlines the comprehensive workflow for the proper disposal of (S)-
Selisistat, from initial handling to final waste collection by Environmental Health & Safety

(EH&S) personnel.
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Workflow for (S)-Selisistat Disposal

Preparation and Handling

Waste Segregation and Collection

Labeling and Storage

Final Disposal

Wear Appropriate PPE

Handle (S)-Selisistat in a Ventilated Area

Segregate Waste Streams
(Solid, Liquid, Contaminated Labware)

Collect Waste in Compatible,
Leak-Proof Containers

Label Containers with
'Hazardous Waste' and Chemical Name

Store in a Designated
Satellite Accumulation Area (SAA)

Request Waste Pickup from EH&S

EH&S Collects and Disposes
of Waste According to Regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for the safe disposal of (S)-Selisistat.
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Step-by-Step Disposal Procedures
The following detailed protocols are essential for the safe and compliant disposal of (S)-
Selisistat.

Personal Protective Equipment (PPE)
Before handling (S)-Selisistat in any form (solid, liquid solution, or waste), all personnel must

wear the following appropriate PPE:

Eye Protection: Safety goggles with side-shields.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile.[8]

Body Protection: An impervious lab coat or clothing.[5]

Respiratory Protection: A suitable respirator should be used, especially when handling the

solid powder, to avoid inhalation.[5]

Waste Segregation and Collection
Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure

compliant disposal.[9] Do not mix (S)-Selisistat waste with other incompatible chemical waste.

[2]

Solid Waste: Unused or expired solid (S)-Selisistat should be collected in a designated,

sealed, and clearly labeled hazardous waste container.[8]

Liquid Waste: Solutions containing (S)-Selisistat (e.g., dissolved in DMSO) must be

collected in a separate, leak-proof container designated for liquid hazardous waste.[8]

Ensure the container material is compatible with the solvent used.[2] Under no

circumstances should liquid waste containing (S)-Selisistat be poured down the drain.[1][4]

[8]

Contaminated Labware: All disposable items that have come into contact with (S)-Selisistat,
such as pipette tips, tubes, and gloves, are considered chemically contaminated waste.[8]

These items should be collected in a designated container lined with a durable plastic bag

and labeled as hazardous waste.[4]
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Labeling and Storage
Accurate and clear labeling of waste containers is a regulatory requirement and essential for

the safety of all laboratory and waste management personnel.[3][4]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "(S)-Selisistat".[8] The primary hazards associated with the

compound should also be indicated on the label.[5]

Storage: Store all (S)-Selisistat waste containers in a designated Satellite Accumulation

Area (SAA).[2][3][4] This area must be at or near the point of waste generation and under the

control of laboratory personnel.[9] Containers must be kept securely closed except when

adding waste.[1][2]

Final Disposal
The final disposal of (S)-Selisistat waste must be handled by the institution's Environmental

Health & Safety (EH&S) department or a licensed hazardous waste disposal company.[1][4]

Waste Pickup: Once a waste container is full, or if it has been in storage for a specified

period (typically up to one year for partially filled containers), a waste pickup should be

requested from the EH&S department.[2][3]

Documentation: Ensure all required waste disposal forms are completed accurately to

provide EH&S with a precise description of the chemical waste.[4]

Spill and Emergency Procedures
In the event of a spill of (S)-Selisistat, the following procedures should be followed:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.[8]

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.[5][8]

Containment: Use an appropriate absorbent material, such as diatomite or universal binders,

to contain the spill.[5][8] Avoid creating dust if the spill involves the solid compound.[8]
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Cleanup: While wearing full PPE, carefully collect the spilled material and absorbent into a

designated hazardous waste container.[5][8]

Decontaminate: Thoroughly clean the spill area with a suitable solvent, such as alcohol, and

collect the cleaning materials as hazardous waste.[5]

Report: Report the spill to the laboratory supervisor and the EH&S department as per

institutional policy.[8]

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

(S)-Selisistat, protecting both personnel and the environment. Always consult your institution's

specific chemical hygiene and waste management plans for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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